N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methoxyphenethyl)oxalamide
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Description
N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C28H34N4O5 and its molecular weight is 506.603. The purity is usually 95%.
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Scientific Research Applications
Design and Synthesis
A novel series of compounds related to the structural motifs found in N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(4-methoxyphenethyl)oxalamide have been synthesized for various applications, including pharmacological evaluations. These efforts involve complex synthetic routes starting from basic chemical structures, such as 2-acetylfuran, and employing strategies like Claisen Schmidt condensation and cyclization with hydroxylamine hydrochloride to achieve the desired products. These compounds have been characterized using advanced techniques such as IR, 1H NMR, 13C-NMR, and Mass spectrometry, underlining the critical role of synthetic chemistry in creating novel entities for scientific research (Kumar et al., 2017).
Pharmacological Evaluation
The pharmacological evaluation of these compounds, particularly in the context of antidepressant and antianxiety activities, has been conducted using animal models. This involves assessing the impact of these compounds on behavioral paradigms, such as Porsolt’s behavioral despair test and the plus maze method. Such studies are crucial for identifying potential therapeutic agents, with some compounds showing significant activity in reducing immobility times and demonstrating antianxiety effects (Kumar et al., 2017).
Catalytic Activity Enhancement
Compounds structurally related to this compound have been shown to enhance catalytic activity in Cu-catalyzed N-arylation of anilines and secondary amines. This indicates their potential utility in facilitating chemical transformations important for pharmaceutical manufacturing and synthetic chemistry, offering a broad range of applications in creating pharmaceutically relevant building blocks (Bhunia et al., 2017).
Properties
IUPAC Name |
N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-[2-(4-methoxyphenyl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H34N4O5/c1-35-23-9-5-21(6-10-23)13-14-29-27(33)28(34)30-20-25(26-4-3-19-37-26)32-17-15-31(16-18-32)22-7-11-24(36-2)12-8-22/h3-12,19,25H,13-18,20H2,1-2H3,(H,29,33)(H,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPCCELYTMXCAQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)C(=O)NCC(C2=CC=CO2)N3CCN(CC3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H34N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.